Cas no 121428-46-4 ((2S)-2-amino-5-(dimethylamino)pentanoic acid)

• Product Name: (2S)-2-amino-5-(dimethylamino)pentanoic acid
• CAS No: 121428-46-4
• MF: C₇H₁₆N₂O₂
• MW: 160.214141845703
• MDL: MFCD17019369
• CID: 133315
• PubChem ID: 45082336
• Update Time: 2025-06-11

(2S)-2-amino-5-(dimethylamino)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Ornithine,N5,N5-dimethyl-
• (S)-2-amino-5-(dimethylamino)pentanoic acid
• L-Ornithine, N5,N5-dimethyl- (9CI)
• N⁵,N⁵-Dimethyl-L-ornithine
• 2-(3-methylphenoxy)-N-[4-(phenylamino)phenyl]acetamide
• AC1LDSJ8
• CBMicro_044710
• N-(4-(PHENYLAMINO)PHENYL)-2-(3-METHYLPHENOXY)ACETAMIDE
• Oprea1_173115
• Oprea1_432373
• ST052815
• SureCN6319696
• (2S)-2-amino-5-(dimethylamino)pentanoic acid
• F14408
• L-Ornithine, N5,N5-dimethyl-
• 121428-46-4
• EN300-1297557
• Q27265785
• 6ZKJ09NS95
• L-Ornithine,n5,n5-dimethyl-(9ci)
• AMY16231
• N,N-Dimethylornithine
• N5,N5-dimethyl-L-Ornithine
• (S)-2-aMino-5-(diMethylaMino)pentanoicacid
• UNII-6ZKJ09NS95
• SCHEMBL25629375

• MDL： MFCD17019369
• Inchi： 1S/C7H16N2O2/c1-9(2)5-3-4-6(8)7(10)11/h6H,3-5,8H2,1-2H3,(H,10,11)/t6-/m0/s1
• InChI Key： UGQZFFGZKJEVIY-LURJTMIESA-N
• SMILES： OC([C@H](CCCN(C)C)N)=O

Computed Properties

• Exact Mass: 160.12128
• Monoisotopic Mass: 160.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _3.4
• Topological Polar Surface Area: 66.6A^2

Experimental Properties

• PSA: 66.56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-2-amino-5-(dimethylamino)pentanoic acid

Introduction to (2S)-2-amino-5-(dimethylamino)pentanoic Acid (CAS No. 121428-46-4)

(2S)-2-amino-5-(dimethylamino)pentanoic acid, with the CAS number 121428-46-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and biotechnology. This compound, characterized by its unique structural configuration, exhibits promising properties that make it a valuable candidate for various biochemical applications.

The molecular structure of (2S)-2-amino-5-(dimethylamino)pentanoic acid consists of a five-carbon chain with an amino group at the second carbon and a dimethylamino group at the fifth carbon. This specific arrangement imparts distinct chemical and biological properties, making it a versatile building block in the synthesis of more complex molecules. The stereochemistry, particularly the (2S) configuration, is crucial as it influences the compound's interactions with biological targets.

In recent years, there has been growing interest in this compound due to its potential applications in drug development. Researchers have been exploring its role in the design of novel therapeutic agents that target various diseases. The presence of both amino and dimethylamino functional groups allows for diverse chemical modifications, enabling the creation of derivatives with enhanced pharmacological properties.

One of the most compelling aspects of (2S)-2-amino-5-(dimethylamino)pentanoic acid is its utility in peptidomimetics, which are synthetic analogs of natural peptides designed to mimic their biological activity but with improved stability and efficacy. The compound's structural features make it an ideal candidate for developing peptidomimetic drugs that can interact with specific biological receptors or enzymes. These interactions are critical for modulating cellular processes and treating a wide range of disorders.

Recent studies have highlighted the potential of (2S)-2-amino-5-(dimethylamino)pentanoic acid in the development of antibiotics and antiviral agents. The compound's ability to interfere with microbial growth and viral replication has been investigated in several preclinical studies. These findings suggest that derivatives of this compound could serve as novel therapeutic options against resistant strains of bacteria and emerging viral threats.

The pharmaceutical industry has also been interested in exploring the use of (2S)-2-amino-5-(dimethylamino)pentanoic acid in the treatment of neurological disorders. Its structural similarity to certain neurotransmitters makes it a promising candidate for developing drugs that can modulate neurotransmitter activity. This could have significant implications for treating conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.

In addition to its therapeutic applications, (2S)-2-amino-5-(dimethylamino)pentanoic acid has shown potential in material science and biotechnology. Its unique chemical properties make it suitable for use in polymer synthesis and as a chiral auxiliary in asymmetric catalysis. These applications highlight the compound's versatility beyond traditional pharmaceutical uses.

The synthesis of (2S)-2-amino-5-(dimethylamino)pentanoic acid is a complex process that requires precise control over reaction conditions to achieve high enantiomeric purity. Advances in synthetic methodologies have enabled more efficient production methods, making this compound more accessible for research and industrial applications. Techniques such as enzymatic resolution and chiral auxiliary-assisted synthesis have been particularly useful in obtaining high-quality material.

Ongoing research continues to uncover new applications and potential benefits of (2S)-2-amino-5-(dimethylamino)pentanoic acid. Collaborative efforts between academia and industry are driving innovation in this field, leading to novel drug candidates and advanced materials. As our understanding of biological systems grows, the demand for specialized compounds like this one is expected to increase.

In conclusion, (2S)-2-amino-5-(dimethylamino)pentanoic acid (CAS No. 121428-46-4) is a multifaceted compound with significant potential in pharmaceuticals, biotechnology, and material science. Its unique structural features and functional groups make it a valuable tool for developing innovative solutions across multiple disciplines. As research progresses, we can anticipate further discoveries that will expand its applications and impact on science and industry.